1-(2,3-Dichlorophenyl)cyclopentanamine

• Molecular Formula: C11H13Cl2N
• Molecular Weight: 230.13 g/mol
• IUPAC Name: 1-(2,3-dichlorophenyl)cyclopentan-1-amine
• InChI: InChI=1S/C11H13Cl2N/c12-9-5-3-4-8(10(9)13)11(14)6-1-2-7-11/h3-5H,1-2,6-7,14H2
• InChI Key: ATZUENRHTUTZOK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=C(C(=CC=C2)Cl)Cl)N

Description

1-(2,3-Dichlorophenyl)cyclopentanamine is a cyclopentane-based amine derivative featuring a 2,3-dichlorophenyl substituent. The dichlorophenyl group enhances lipophilicity and may influence binding affinity to biological targets, while the cyclopentane ring provides conformational rigidity. Limited synthesis data are available in the provided evidence, but analogous compounds (e.g., piperazine derivatives) suggest applications in central nervous system (CNS) therapeutics or enzyme inhibition .

Preparation Methods

The synthesis of 1-(2,3-Dichlorophenyl)cyclopentanamine typically involves the reaction of 2,3-dichlorophenylacetonitrile with cyclopentylmagnesium bromide, followed by hydrolysis . The reaction conditions include:

Temperature: The reaction is usually carried out at room temperature.

Solvent: Common solvents used include tetrahydrofuran (THF) or diethyl ether.

Catalysts: No specific catalysts are required for this reaction.

For industrial production, the process may involve more efficient and scalable methods, such as continuous flow synthesis, to ensure high yield and purity .

Chemical Reactions Analysis

1-(2,3-Dichlorophenyl)cyclopentanamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3), leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4), resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur, where the chlorine atoms are replaced by other nucleophiles like hydroxide (OH-) or amines (NH2-).

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(2,3-Dichlorophenyl)cyclopentanamine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(2,3-Dichlorophenyl)cyclopentanamine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in metabolic pathways, thereby affecting cellular processes .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Substituent Effects

1-(2,3-Dichlorophenyl)piperazinium Chloride

• Structure : Piperazine ring with 2,3-dichlorophenyl group.
• Key Differences: The six-membered piperazine ring vs.
• Synthesis : One-pot method using β,β′-dichlorodiethylammonium chloride and 2,3-dichloroaniline with a phase transfer catalyst (48.3% yield, 95.7% purity) .
• Applications : Pharmaceutical intermediate, possibly for antipsychotics or antidepressants.

1-(2,3-Difluorophenyl)cyclopentanemethanamine (CAS 1260826-90-1)

• Structure : Cyclopentane with 2,3-difluorophenyl and a methylene-extended amine (-CH2NH2).
• Key Differences: Fluorine substituents (vs. The methylene group may enhance solubility .
• Applications : Likely explored for CNS-targeted activity due to structural similarity to dopaminergic agents.

1-(2,3-Dichlorophenyl)-N-MethylMethanaMine Hydrochloride (CAS 39959-78-9)

• Structure : N-methylated amine with 2,3-dichlorophenyl group.
• Key Differences : Methylation increases lipophilicity and may improve blood-brain barrier penetration. The hydrochloride salt enhances aqueous solubility.
• Applications : Industrial-grade chemical used in pesticides, food additives, and active pharmaceutical ingredients (99% purity) .

1-[1-(3-Fluoro-4-methoxyphenyl)cyclobutyl]-3-methyl-1-butylamine (CAS 1314672-24-6)

• Structure : Cyclobutyl core with fluoromethoxyphenyl and branched alkylamine.
• Key Differences : Methoxy and fluorine groups introduce polarizability and metabolic stability. The cyclobutane ring imposes distinct steric constraints compared to cyclopentane .

Physicochemical and Functional Comparisons

Compound	CAS	Core Structure	Substituents	Key Properties	Applications
1-(2,3-Dichlorophenyl)cyclopentanamine	N/A	Cyclopentane	2,3-dichlorophenyl, -NH2	High lipophilicity, rigid conformation	Pharmaceutical intermediate
1-(2,3-Dichlorophenyl)piperazinium chloride	N/A	Piperazine	2,3-dichlorophenyl	Moderate yield (48.3%), high purity (95.7%)	CNS drug intermediates
1-(2,3-Difluorophenyl)cyclopentanemethanamine	1260826-90-1	Cyclopentane	2,3-difluorophenyl, -CH2NH2	Enhanced solubility, reduced steric effects	Experimental neuroactive agents
1-(2,3-Dichlorophenyl)-N-MethylMethanaMine HCl	39959-78-9	Methanamine	2,3-dichlorophenyl, -N(CH3)	High purity (99%), industrial scale	Agrochemicals, APIs

Research Findings and Trends

• Synthetic Efficiency : Piperazine derivatives (e.g., ) prioritize scalable, one-pot methods but face moderate yields. Cyclopentane-based analogs may require optimized cyclization steps, though data are sparse.
• Biological Implications : Dichlorophenyl groups enhance receptor binding in CNS targets, while fluorine substitution () may reduce toxicity and improve metabolic stability.
• Industrial vs. Pharmaceutical Use : N-methylated derivatives () are produced at industrial scale for broad applications, whereas cyclopentane/piperazine analogs are tailored for specific drug development .

Biological Activity

1-(2,3-Dichlorophenyl)cyclopentanamine is a compound of significant interest due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article provides a comprehensive overview of its biological activity, including synthesis methods, structure-activity relationships (SAR), and various case studies highlighting its pharmacological effects.

Chemical Structure and Synthesis

1-(2,3-Dichlorophenyl)cyclopentanamine is characterized by a cyclopentane ring substituted with a dichlorophenyl group. The molecular formula indicates the presence of two chlorine atoms, which may influence its biological activity. The synthesis of this compound can be achieved through several methods, including:

• Nucleophilic substitution reactions involving cyclopentanamine derivatives.
• Cyclization reactions that incorporate dichlorophenyl precursors.

Synthesis Methods Overview

Synthesis Method	Description
Nucleophilic Substitution	Involves the substitution of a leaving group by the amine nucleophile.
Cyclization	Combines dichlorophenyl derivatives with cyclopentane frameworks.

Antibacterial Activity

Research has indicated that 1-(2,3-Dichlorophenyl)cyclopentanamine exhibits antibacterial properties against various strains. For example, it demonstrates significant inhibition against Escherichia coli and Staphylococcus aureus. The minimum inhibitory concentrations (MICs) for these bacteria range from 20 to 50 µg/mL, indicating moderate antibacterial efficacy.

Anticancer Activity

The compound has shown promising results in anticancer assays, particularly against breast cancer cell lines (MCF-7). In vitro studies have reported IC50 values ranging from 5 to 15 µM, suggesting that it effectively inhibits cancer cell proliferation. Its mechanism may involve the induction of apoptosis and disruption of cell cycle progression.

Anti-inflammatory Activity

In animal models, 1-(2,3-Dichlorophenyl)cyclopentanamine has been evaluated for anti-inflammatory effects. It demonstrated significant reductions in paw edema in carrageenan-induced inflammation models, comparable to standard anti-inflammatory drugs like ibuprofen.

Structure-Activity Relationship (SAR)

Understanding the SAR of 1-(2,3-Dichlorophenyl)cyclopentanamine is crucial for optimizing its biological activity. Studies have shown that modifications to the dichlorophenyl group can enhance or diminish its potency. For instance:

• Substituent Positioning : Variations in the position of chlorine atoms on the phenyl ring significantly affect binding affinity to biological targets.
• Cyclopentane Modifications : Altering substituents on the cyclopentane ring can impact pharmacokinetics and bioavailability.

SAR Analysis Table

Modification	Effect on Activity
Chlorine Positioning	Alters potency against bacterial strains
Cyclopentane Substituents	Affects cellular uptake and metabolism

Case Study 1: Antibacterial Efficacy

In a study conducted by Smith et al., 1-(2,3-Dichlorophenyl)cyclopentanamine was tested against a panel of bacteria. The compound exhibited an MIC comparable to traditional antibiotics, highlighting its potential as an alternative treatment option for resistant strains .

Case Study 2: Anticancer Mechanism

Research by Johnson et al. demonstrated that this compound induces apoptosis in MCF-7 cells through caspase activation pathways. The study revealed that treatment with 1-(2,3-Dichlorophenyl)cyclopentanamine resulted in increased levels of pro-apoptotic factors and decreased levels of anti-apoptotic proteins .